Cas no 1804096-39-6 (5-Chloro-2-(3-methoxy-3-oxopropyl)mandelic acid)

• Product Name: 5-Chloro-2-(3-methoxy-3-oxopropyl)mandelic acid
• CAS No: 1804096-39-6
• MF: C₁₂H₁₃ClO₅
• MW: 272.681623220444
• CID: 4941771
• Update Time: 2025-06-25

5-Chloro-2-(3-methoxy-3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(3-methoxy-3-oxopropyl)mandelic acid

• Inchi： 1S/C12H13ClO5/c1-18-10(14)5-3-7-2-4-8(13)6-9(7)11(15)12(16)17/h2,4,6,11,15H,3,5H2,1H3,(H,16,17)
• InChI Key： SKQMJQPUDIBUKI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(C(=O)O)O)CCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 307
• XLogP3: 1.5
• Topological Polar Surface Area: 83.8

Additional information on 5-Chloro-2-(3-methoxy-3-oxopropyl)mandelic acid

Professional Introduction to 5-Chloro-2-(3-methoxy-3-oxopropyl)mandelic Acid (CAS No. 1804096-39-6)

5-Chloro-2-(3-methoxy-3-oxopropyl)mandelic acid, with the chemical formula C₁₀H₁₁ClO₄, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique CAS number 1804096-39-6, has garnered attention due to its structural complexity and potential applications in drug development. The presence of both chloro and ester functionalities makes it a versatile intermediate, particularly in the synthesis of more complex molecules.

The molecular structure of 5-Chloro-2-(3-methoxy-3-oxopropyl)mandelic acid features a mandelic acid backbone, which is a well-known scaffold in medicinal chemistry. The mandelic acid moiety is characterized by its α-hydroxy carbonyl group, which is highly reactive and can participate in various organic transformations. The introduction of a chloro group at the fifth position and an esterified propyl group at the second position enhances its reactivity, making it a valuable building block for further derivatization.

In recent years, there has been growing interest in the development of novel pharmaceutical agents that target specific biological pathways. The compound 5-Chloro-2-(3-methoxy-3-oxopropyl)mandelic acid has been explored for its potential role in modulating enzyme activities and interacting with biological targets. For instance, studies have suggested that derivatives of mandelic acid can influence the activity of certain hydrolases, which are crucial in metabolic pathways and disease mechanisms.

The ester functionality in 5-Chloro-2-(3-methoxy-3-oxopropyl)mandelic acid provides a site for further chemical modification, allowing for the creation of prodrugs or analogs with enhanced pharmacokinetic properties. This flexibility has made it a subject of interest in research aimed at developing new therapeutic agents. Additionally, the chloro group can serve as a leaving group in nucleophilic substitution reactions, facilitating the synthesis of more complex structures.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of CAS no 1804096-39-6. Techniques such as catalytic hydrogenation and asymmetric synthesis have been employed to improve yields and enantioselectivity. These improvements are crucial for pharmaceutical applications where purity and stereochemical control are paramount.

The compound has also been investigated for its potential applications in materials science and polymer chemistry. The mandelic acid derivative can be incorporated into polymer backbones to enhance material properties such as biodegradability and mechanical strength. This interdisciplinary approach highlights the versatility of 5-Chloro-2-(3-methoxy-3-oxopropyl)mandelic acid beyond traditional pharmaceutical uses.

In conclusion, 5-Chloro-2-(3-methoxy-3-oxopropyl)mandelic acid represents a promising candidate for further research and development. Its unique structural features and reactivity make it a valuable intermediate in synthetic chemistry. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.